![molecular formula C7H12ClF2N3 B6270442 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride CAS No. 2763750-26-9](/img/no-structure.png)
2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride
Overview
Description
2-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride, also known as DFMPE-HCl, is an organic compound with a molecular formula of C5H9ClF2N2. It is an important research chemical for its ability to be used as a building block for various synthetic organic compounds, as well as its application in scientific research. DFMPE-HCl is a colorless, hygroscopic solid that can be used in a variety of research applications, such as drug discovery, organic synthesis, and medicinal chemistry.
Mechanism of Action
2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride is a proton donor and can act as an acid catalyst in a variety of organic reactions. It can also act as a base and can be used to deprotonate weakly acidic compounds, such as carboxylic acids. In addition, 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride can be used as a nucleophile in substitution reactions and can be used to activate electrophiles.
Biochemical and Physiological Effects
2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride has not been studied for its biochemical and physiological effects in humans. However, it has been shown to have some anti-inflammatory and anti-oxidant properties in animal models. In addition, it has been shown to have some anti-cancer properties in cell culture studies.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride in lab experiments is its relatively low cost and availability. It is also a relatively stable compound and can be stored for long periods of time without significant degradation. However, 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride can be toxic if inhaled or ingested and should be handled with care.
Future Directions
The future of 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride research is promising. Further research is needed to explore its potential applications in drug discovery and medicinal chemistry. In addition, its anti-inflammatory and anti-cancer properties need to be further investigated. Other potential uses for 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride include its use as a reagent in organic synthesis, as a catalyst for the synthesis of polymers, and as a starting material for the preparation of hindered amines. Finally, further research is needed to explore its potential applications in the synthesis of heterocyclic compounds, such as pyrroles and pyrazoles.
Synthesis Methods
2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride can be synthesized by a number of methods. One of the most commonly used methods is the reaction of 3-fluoro-1-methylpyrazole with ethylene diamine in the presence of an acid catalyst, such as hydrochloric acid. This reaction produces a mixture of 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride and the corresponding mono-chloro derivative. The mixture can then be purified by recrystallization from a suitable solvent, such as ethyl acetate.
Scientific Research Applications
2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride has a wide range of applications in scientific research. It is used as a building block for the synthesis of a variety of organic compounds, such as pharmaceuticals, agrochemicals, and specialty chemicals. It is also used as a reagent in organic synthesis, as a catalyst for the synthesis of polymers, and as a starting material for the preparation of hindered amines. In addition, 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride is used in the synthesis of a variety of heterocyclic compounds, such as pyrroles and pyrazoles.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride' involves the reaction of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde with ethylamine followed by reduction of the resulting imine to yield the desired product.", "Starting Materials": [ "3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde", "ethylamine", "sodium borohydride", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde is reacted with ethylamine in the presence of hydrochloric acid to yield the corresponding imine.", "Step 2: The resulting imine is reduced using sodium borohydride in methanol to yield the amine intermediate.", "Step 3: The amine intermediate is treated with hydrochloric acid in water to yield the final product, 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-amine hydrochloride.", "Step 4: The product is isolated by extraction with ethyl acetate and drying over anhydrous magnesium sulfate." ] } | |
CAS RN |
2763750-26-9 |
Molecular Formula |
C7H12ClF2N3 |
Molecular Weight |
211.6 |
Purity |
95 |
Origin of Product |
United States |
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